(2-Ethoxy-5-nitrophenyl)acetic acid

• IUPAC Name: 2-(2-ethoxy-5-nitrophenyl)acetic acid
• InChI: InChI=1S/C10H11NO5/c1-2-16-9-4-3-8(11(14)15)5-7(9)6-10(12)13/h3-5H,2,6H2,1H3,(H,12,13)
• InChI Key: RWCLZHCZCNDTTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)[N+](=O)[O-])CC(=O)O
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol

Description

(2-Ethoxy-5-nitrophenyl)acetic acid, also known as ENPA, is an organic compound that is used as a reagent in various scientific research experiments. It is a yellow-orange crystalline solid that has a melting point of 166-170°C and a boiling point of 258-262°C. ENPA has a wide range of applications in scientific research due to its unique properties, including its ability to form stable complexes with metal ions and its ability to act as a catalyst in certain reactions.

Scientific Research Applications

(2-Ethoxy-5-nitrophenyl)acetic acid has a wide range of applications in scientific research due to its unique properties. It can be used as a reagent in various reactions, including the synthesis of organic compounds, the synthesis of polymers, and the synthesis of metal complexes. It can also be used as a catalyst in certain reactions, such as the synthesis of polymers and the synthesis of metal complexes. Additionally, (2-Ethoxy-5-nitrophenyl)acetic acid can be used as a fluorescent probe to detect the presence of certain metal ions in solution.

Mechanism of Action

(2-Ethoxy-5-nitrophenyl)acetic acid is an organic compound that is capable of forming stable complexes with metal ions. This is due to the presence of the nitro group in its structure, which is capable of coordinating with metal ions. Additionally, the presence of the ethoxy group in its structure allows it to act as a catalyst in certain reactions, such as the synthesis of polymers and the synthesis of metal complexes.
Biochemical and Physiological Effects
(2-Ethoxy-5-nitrophenyl)acetic acid is not known to have any significant biochemical or physiological effects. It is not toxic and does not bioaccumulate in the body. Additionally, it does not have any known adverse effects on the environment.

Advantages and Limitations for Lab Experiments

(2-Ethoxy-5-nitrophenyl)acetic acid has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to obtain, and easy to use. Additionally, it is relatively stable and does not react with other compounds under normal conditions. However, it is important to note that (2-Ethoxy-5-nitrophenyl)acetic acid can be toxic if inhaled or ingested and should be handled with care.

Future Directions

There are a number of potential future directions for the use of (2-Ethoxy-5-nitrophenyl)acetic acid in scientific research. It could be used as a fluorescent probe to detect the presence of certain metal ions in solution. Additionally, it could be used as a catalyst in the synthesis of organic compounds and polymers, as well as in the synthesis of metal complexes. Finally, it could be used to study the biochemical and physiological effects of certain compounds on living organisms.

Synthesis Methods

(2-Ethoxy-5-nitrophenyl)acetic acid can be synthesized through a process known as nitration. This involves the reaction of an aromatic compound such as phenol with a nitrating agent such as nitric acid. The reaction produces nitroaromatic compounds such as nitrophenols, which can then be further reacted with an alkylating agent such as ethyl bromide to produce (2-Ethoxy-5-nitrophenyl)acetic acid. The reaction is shown below:
Phenol + Nitric acid → Nitrophenol
Nitrophenol + Ethyl bromide → (2-Ethoxy-5-nitrophenyl)acetic acid